Cas no 175965-82-9 (4-Ethoxy-2-fluoropyridine)

• Product Name: 4-Ethoxy-2-fluoropyridine
• CAS No: 175965-82-9
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD09835274
• CID: 66041
• PubChem ID: 21464414
• Update Time: 2025-10-20

4-Ethoxy-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-fluoropyridine
• Pyridine, 4-ethoxy-2-fluoro- (9CI)
• PubChem6672
• 2-Fluoro-4-ethoxypyridine
• 4-ethoxy-2-fluoro-pyridine
• Pyridine,4-ethoxy-2-fluoro-
• 4-ethoxy-2-fluoranyl-pyridine
• Pyridine, 4-ethoxy-2-fluoro-
• GDBFDUQCZKHTRP-UHFFFAOYSA-N
• 9218AA
• ST2405763
• 965E829
• A812137
• SCHEMBL7853860
• C73354
• 175965-82-9
• SB53631
• MFCD09835274
• FT-0653911
• DS-15367
• DTXSID50614292
• CS-0151472
• AKOS006328966
• DB-028418

• MDL： MFCD09835274
• Inchi： 1S/C7H8FNO/c1-2-10-6-3-4-9-7(8)5-6/h3-5H,2H2,1H3
• InChI Key： GDBFDUQCZKHTRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)OCC

Computed Properties

• Exact Mass: 141.05900
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 1.61940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Ethoxy-2-fluoropyridine

Comprehensive Overview of 4-Ethoxy-2-fluoropyridine (CAS No. 175965-82-9): Properties, Applications, and Industry Insights

4-Ethoxy-2-fluoropyridine (CAS No. 175965-82-9) is a specialized fluorinated pyridine derivative gaining traction in pharmaceutical and agrochemical research. This compound, characterized by its ethoxy and fluoro functional groups, serves as a versatile building block in organic synthesis. Its molecular structure (C₇H₈FNO) and high purity make it valuable for designing bioactive molecules, particularly in drug discovery targeting CNS disorders and antimicrobial agents.

Recent trends highlight growing interest in fluorinated pyridines due to their enhanced metabolic stability and membrane permeability—key factors driving AI-assisted drug design queries. Researchers frequently search for "4-Ethoxy-2-fluoropyridine solubility" or "175965-82-9 synthetic routes," reflecting demand for process optimization data. The compound’s logP value (~1.8) and hydrogen bond acceptor capacity align with current Lipinski’s Rule discussions in medicinal chemistry forums.

In material science, 4-Ethoxy-2-fluoropyridine demonstrates potential as a ligand precursor for catalytic systems. Patent analyses reveal its use in cross-coupling reactions, with particular relevance to Suzuki-Miyaura and Buchwald-Hartwig transformations—topics dominating organic synthesis search volumes. Its thermal stability (decomposition >200°C) also makes it suitable for high-temperature applications in specialty chemicals.

Environmental and regulatory perspectives are increasingly scrutinized. While not classified as hazardous under GHS standards, proper handling protocols for fluorinated compounds remain a frequent search term. The industry emphasizes green chemistry approaches for its synthesis, with "175965-82-9 eco-friendly preparation" emerging as a long-tail keyword among sustainability-focused researchers.

Analytical characterization of CAS 175965-82-9 typically involves GC-MS, HPLC, and NMR techniques. Spectral data (e.g., ¹⁹F NMR δ -60 to -70 ppm) are critical for quality control, as evidenced by rising searches for "4-Ethoxy-2-fluoropyridine spectroscopic data." Suppliers increasingly provide certificates of analysis to meet GMP compliance requirements in pharmaceutical supply chains.

The global market for fluoropyridine derivatives is projected to grow at 6.2% CAGR (2023-2030), driven by ADC (Antibody-Drug Conjugate) development and precision agriculture applications. Strategic partnerships between fine chemical manufacturers and CDMOs are accelerating access to custom synthesis services for this compound.

Emerging applications include its use as a prosthetic group in PET tracer development—a hotspot in molecular imaging research. This aligns with rising Google Scholar citations for "fluorinated pyridines in radiochemistry," indicating interdisciplinary relevance. Storage recommendations (2-8°C under inert atmosphere) and shelf-life extension methods are also frequently queried by end-users.

Innovative purification techniques such as continuous chromatography are being adapted for 4-Ethoxy-2-fluoropyridine production, addressing purity demands (>98%). These advancements respond to industry needs reflected in search patterns like "CAS 175965-82-9 purification" and "fluoropyridine scale-up challenges."